Cas no 106-21-8 (3,7-dimethyl-1-octanol)

• Product Name: 3,7-dimethyl-1-octanol
• CAS No: 106-21-8
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• MDL: MFCD00002936
• CID: 81865
• PubChem ID: 24858453
• Update Time: 2025-04-18

3,7-dimethyl-1-octanol Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyl-1-octanol
• Dimethyloctanol
• dihydrocitronellol
• tetrahydrogeraniol
• Trigonox® 101
• 3,7-dimethyl-1-octano
• 2,6-dimethyl-8-octanol
• dihydro-citronello
• geraniol tetrahydride
• perhydro-geranio
• tetrahydro-geranio
• Citronellol, dihydro-
• Geraniol, perhydro-
• Geraniol, tetrahydro-
• NSC 18917
• Pelargol
• Perhydrogeraniol
• Peralgol
• FEMA 2391
• 3,7-dimethyloctan-

• MDL： MFCD00002936
• Inchi： 1S/C10H22O/c1-9(2)5-4-6-10(3)7-8-11/h9-11H,4-8H2,1-3H3
• InChI Key： PRNCMAKCNVRZFX-UHFFFAOYSA-N
• SMILES： CC(CCCC(CCO)C)C

Computed Properties

• Exact Mass: 158.16700
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless liquid with sweet rose aroma.
• Density: 0.828 g/mL at 20 °C(lit.)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 118°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.436(lit.)
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.83120
• Solubility: Soluble in ethanol, most non-volatile oils, mineral oils and propylene glycol, insoluble in glycerol and water.
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• FEMA: 2391 | 3,7-DIMETHYL-1-OCTANOL

3,7-dimethyl-1-octanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S26; S36
• RTECS：RH0900000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S23-S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Other Chemical Reagents Organic Metal Reagents
• Natural Products and Extracts Flavors and Fragrances Essential Oils